N-(3-acetylphenyl)-2-(2-naphthyloxy)propanamide

• IUPAC Name: N-(3-acetylphenyl)-2-naphthalen-2-yloxypropanamide
• InChI: InChI=1S/C21H19NO3/c1-14(23)17-8-5-9-19(12-17)22-21(24)15(2)25-20-11-10-16-6-3-4-7-18(16)13-20/h3-13,15H,1-2H3,(H,22,24)
• InChI Key: OKABUNOCPYSJOG-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=CC(=C1)C(=O)C)OC2=CC3=CC=CC=C3C=C2
• Molecular Formula: C21H19NO3
• Molecular Weight: 333.4 g/mol

Description

N-(3-acetylphenyl)-2-(2-naphthyloxy)propanamide, also known as ANPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. ANPP is a synthetic precursor of fentanyl, a potent opioid analgesic that is used for pain management and anesthesia. However, ANPP also has several other applications, including in scientific research, as it has demonstrated promising results in various studies. In

Mechanism of Action

N-(3-acetylphenyl)-2-(2-naphthyloxy)propanamide exerts its effects by binding to the mu-opioid receptors in the brain and spinal cord, which are responsible for pain perception and regulation. This binding activates the receptors, leading to the release of endogenous opioids, such as enkephalins and endorphins, which produce analgesia and euphoria. This compound also has an affinity for the delta-opioid receptors, which are involved in the modulation of mood and emotions.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects, including analgesia, sedation, respiratory depression, and euphoria. This compound also has antitussive effects, which can be useful in the treatment of cough. However, this compound can also have adverse effects, such as nausea, vomiting, constipation, and addiction.

Advantages and Limitations for Lab Experiments

N-(3-acetylphenyl)-2-(2-naphthyloxy)propanamide has several advantages for use in lab experiments, including its high potency, selectivity, and stability. This compound is also relatively easy to synthesize and can be obtained in large quantities. However, this compound also has limitations, such as its potential toxicity and the need for specialized equipment and expertise for handling and storage.

Future Directions

There are several future directions for the use of N-(3-acetylphenyl)-2-(2-naphthyloxy)propanamide in scientific research. One potential direction is the development of new fentanyl analogs with improved pharmacokinetic and pharmacodynamic properties. Another direction is the investigation of this compound's anticancer properties and its potential use in cancer therapy. Additionally, this compound could be used in the development of new drugs for the treatment of neurological disorders, such as depression, anxiety, and addiction. Further research is needed to fully explore the potential applications of this compound in various fields.

Scientific Research Applications

N-(3-acetylphenyl)-2-(2-naphthyloxy)propanamide has been used in various scientific research studies due to its unique properties. For example, this compound has been used as a starting material to synthesize fentanyl analogs, which can be used for the treatment of pain and anesthesia. Additionally, this compound has been shown to have potential applications in the field of cancer research, as it has demonstrated anticancer properties. This compound has also been used in the development of new drugs for the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.